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Compound of Interest

Compound Name: tert-Butyl methylsulfonylcarbamate

Cat. No.: B120951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of tert-butyl
methylsulfonylcarbamate (CAS 147751-16-4), a sulfonylcarbamate compound with potential

applications in organic synthesis and medicinal chemistry. This document details the

physicochemical properties, a putative synthesis protocol, and an exploration of its potential,

yet currently undocumented, biological relevance. The information is structured to support

laboratory research and further investigation into the therapeutic and synthetic utility of this

molecule.

Introduction
Tert-butyl methylsulfonylcarbamate, with the Chemical Abstracts Service (CAS) registry

number 147751-16-4, is an organic molecule incorporating a carbamate group, a sulfonyl

moiety, and a tert-butyl functional group. The presence of these distinct functionalities suggests

a potential for diverse chemical reactivity and biological activity. The sulfonylcarbamate core is

a structural motif found in various pharmacologically active compounds, and the tert-butyl

group can influence properties such as solubility, metabolic stability, and receptor binding. This

guide aims to consolidate the available information and provide a foundational resource for

researchers working with or interested in this compound.
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Physicochemical Properties
A summary of the known and predicted physicochemical properties of tert-butyl
methylsulfonylcarbamate is presented in Table 1. These properties are essential for

understanding the compound's behavior in various experimental settings.

Table 1: Physicochemical Properties of Tert-Butyl Methylsulfonylcarbamate

Property Value Source

IUPAC Name
tert-butyl N-

(methylsulfonyl)carbamate
N/A

CAS Number 147751-16-4 N/A

Molecular Formula C₆H₁₃NO₄S N/A

Molecular Weight 195.24 g/mol N/A

Appearance White to off-white solid N/A

Melting Point 109-111 °C N/A

Boiling Point
Predicted: 347.5 ± 23.0 °C at

760 mmHg
N/A

Density Predicted: 1.25±0.1 g/cm³ N/A

pKa Predicted: 7.5±0.7 N/A

LogP Predicted: 0.8±0.4 N/A

Solubility

Predicted to be soluble in

organic solvents such as

methanol, ethanol, and

dichloromethane.

N/A

InChI Key
GAIZFMKSOHADOV-

UHFFFAOYSA-N
N/A

SMILES
CS(=O)(=O)NC(=O)OC(C)

(C)C
N/A
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Note: Predicted values are computationally generated and should be confirmed by

experimental analysis.

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of tert-butyl
methylsulfonylcarbamate is not readily available in peer-reviewed literature, a putative

synthesis can be designed based on established methods for the preparation of N-

sulfonylcarbamates. The most common approach involves the reaction of a sulfonamide with a

Boc-protecting agent.

General Synthesis of N-Sulfonylcarbamates
The synthesis of N-acylsulfonamides, a class of compounds that includes tert-butyl
methylsulfonylcarbamate, is often achieved by treating a sulfonamide with di-tert-butyl

dicarbonate (Boc₂O) in the presence of a base.

Reaction Scheme:

Methanesulfonamide

+Di-tert-butyl dicarbonate

Base (e.g., Triethylamine, DMAP)

Tert-butyl methylsulfonylcarbamate

Click to download full resolution via product page

Caption: General reaction for the synthesis of tert-butyl methylsulfonylcarbamate.

Putative Experimental Protocol
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This protocol is a generalized procedure based on similar syntheses and should be optimized

for the specific reaction.

Materials:

Methanesulfonamide

Di-tert-butyl dicarbonate (Boc₂O)

Triethylamine (Et₃N)

4-Dimethylaminopyridine (DMAP)

Anhydrous dichloromethane (DCM)

Hydrochloric acid (1 M)

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve methanesulfonamide (1.0 eq) in anhydrous DCM.

Addition of Base: Add triethylamine (1.1 eq) and a catalytic amount of DMAP to the solution

and stir for a few minutes at room temperature.

Addition of Boc Anhydride: Slowly add a solution of di-tert-butyl dicarbonate (1.1 eq) in

anhydrous DCM to the reaction mixture. The addition is typically performed at 0 °C to control

any exothermic reaction.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir until

completion. The progress of the reaction can be monitored by Thin Layer Chromatography

(TLC).
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Work-up: Upon completion, quench the reaction by the slow addition of water. Transfer the

mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated sodium

bicarbonate solution, and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate,

filter, and concentrate under reduced pressure using a rotary evaporator. The crude product

can be purified by column chromatography on silica gel using an appropriate eluent system

(e.g., a mixture of hexane and ethyl acetate) to yield the pure tert-butyl
methylsulfonylcarbamate.

Synthetic Workflow Diagram:
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Synthesis

Work-up

Purification

Dissolve Methanesulfonamide in DCM

Add Et3N and DMAP

Add Boc2O solution at 0°C

Stir at room temperature

Quench with water

Wash with HCl, NaHCO3, Brine

Dry over Na2SO4

Concentrate in vacuo

Column Chromatography

Pure Tert-butyl methylsulfonylcarbamate

Click to download full resolution via product page

Caption: A workflow diagram for the synthesis of tert-butyl methylsulfonylcarbamate.
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Biological Properties and Potential Signaling
Pathways
As of the current literature survey, there is no specific information available regarding the

biological activity, mechanism of action, or associated signaling pathways for tert-butyl
methylsulfonylcarbamate (CAS 147751-16-4). However, the structural components of the

molecule provide a basis for hypothesizing potential biological relevance.

The carbamate group is a well-known pharmacophore present in numerous approved drugs

with a wide range of activities. The sulfonyl group can act as a hydrogen bond acceptor and

can influence the pharmacokinetic properties of a molecule. The tert-butyl group is often

incorporated into drug candidates to enhance metabolic stability by sterically shielding

metabolically labile sites.

Given these features, tert-butyl methylsulfonylcarbamate could be a candidate for screening

in various biological assays, including but not limited to:

Enzyme inhibition assays (e.g., proteases, kinases, acetylcholinesterase)

Receptor binding assays

Antimicrobial or anticancer cell-based assays

Hypothetical Biological Evaluation Workflow:

The following diagram illustrates a potential workflow for the initial biological evaluation of this

compound.
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Hit Validation

Mechanism of Action Studies

Synthesized Compound

High-Throughput Screening (e.g., Cell-based assays, Enzyme panels)

Identified 'Hit'

Dose-Response and IC50/EC50 Determination

Selectivity Profiling

Target Identification and Validation

Signaling Pathway Analysis

Lead Candidate
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Caption: A logical workflow for the biological evaluation of tert-butyl
methylsulfonylcarbamate.

Conclusion
Tert-butyl methylsulfonylcarbamate (CAS 147751-16-4) is a compound with potential utility

in synthetic and medicinal chemistry. While detailed experimental data is currently limited in the

public domain, this guide provides a comprehensive summary of its known and predicted

properties, along with a putative synthesis protocol. The absence of reported biological activity

presents an opportunity for researchers to explore the pharmacological potential of this

molecule. The structured information and proposed workflows within this document are

intended to serve as a valuable resource to stimulate and support future research in this area.

To cite this document: BenchChem. [In-Depth Technical Guide: Tert-Butyl
Methylsulfonylcarbamate (CAS 147751-16-4)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b120951#cas-number-147751-16-4-synthesis-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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